Cas no 1806009-23-3 (4,5-Difluoro-3-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 4,5-Difluoro-3-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806009-23-3
• MF: C₆H₃F₄NO
• MW: 181.087735414505
• CID: 4918211
• Update Time: 2025-10-28

4,5-Difluoro-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-3-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C6H3F4NO/c7-2-1-11-6(12)3(4(2)8)5(9)10/h1,5H,(H,11,12)
• InChI Key： CUWAQWNJDDMWJK-UHFFFAOYSA-N
• SMILES： FC1C(=CNC(C=1C(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1

Additional information on 4,5-Difluoro-3-(difluoromethyl)-2-hydroxypyridine

Recent Advances in the Study of 4,5-Difluoro-3-(difluoromethyl)-2-hydroxypyridine (CAS: 1806009-23-3)

The compound 4,5-Difluoro-3-(difluoromethyl)-2-hydroxypyridine (CAS: 1806009-23-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine core, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications, making it a subject of intense scientific investigation.

One of the key areas of research involves the synthesis and optimization of 4,5-Difluoro-3-(difluoromethyl)-2-hydroxypyridine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing environmental impact. The researchers employed a multi-step fluorination strategy, leveraging advanced catalysts to achieve selective difluoromethylation at the 3-position of the pyridine ring. This breakthrough not only enhances the scalability of production but also opens doors for further structural modifications to tailor the compound's properties for specific applications.

In the realm of biological activity, recent in vitro and in vivo studies have demonstrated that 4,5-Difluoro-3-(difluoromethyl)-2-hydroxypyridine exhibits potent inhibitory effects against certain enzymatic targets. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy as a selective inhibitor of kinase enzymes involved in inflammatory pathways. The compound's unique fluorination pattern is believed to contribute to its enhanced binding affinity and metabolic stability, making it a promising candidate for the development of anti-inflammatory therapeutics.

Furthermore, the agrochemical potential of this compound has been explored in recent patent filings. Its structural features, particularly the difluoromethyl group, have been shown to confer herbicidal and fungicidal activities. A 2023 patent application by a leading agrochemical company highlighted its use as a key intermediate in the synthesis of next-generation crop protection agents. The compound's ability to disrupt specific metabolic pathways in pests and pathogens underscores its versatility beyond pharmaceutical applications.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on structure-activity relationship (SAR) studies to identify derivatives with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications in the coming years.

In conclusion, 4,5-Difluoro-3-(difluoromethyl)-2-hydroxypyridine (CAS: 1806009-23-3) represents a compelling case study in modern chemical biology. Its multifaceted applications across different sectors highlight the importance of fluorinated heterocycles in contemporary research. As synthetic methodologies continue to evolve and biological screening becomes more sophisticated, this compound is poised to play an increasingly significant role in addressing various scientific and industrial challenges.